Cas no 562840-49-7 (Benzenemethanol, 3,5-bis(1,1-dimethylethyl)-2-methoxy-)

• Product Name: Benzenemethanol, 3,5-bis(1,1-dimethylethyl)-2-methoxy-
• CAS No: 562840-49-7
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 1598120
• PubChem ID: 53414304
• Update Time: 2025-04-21

Benzenemethanol, 3,5-bis(1,1-dimethylethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,5-bis(1,1-dimethylethyl)-2-methoxy-
• HEHZZUOEBWRTME-UHFFFAOYSA-N
• 3,5-di-tert-butyl-2-methoxybenzyl alcohol
• SCHEMBL6407060
• (3,5-DI-TERT-BUTYL-2-METHOXYPHENYL)METHANOL
• 562840-49-7

• Inchi： 1S/C16H26O2/c1-15(2,3)12-8-11(10-17)14(18-7)13(9-12)16(4,5)6/h8-9,17H,10H2,1-7H3
• InChI Key： HEHZZUOEBWRTME-UHFFFAOYSA-N
• SMILES： O(C)C1=C(CO)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 250.19338
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46